Cas no 4852-22-6 (Procyanidin)
Procyanidin structure
Procyanidin Properties
Names and Identifiers
-
- Procyanidin
- 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
- Proanthocyanidins
- 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-3,4-dihydrochromene-3,4,5,7-tetrol
- C30H26O13
- 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxychroman-3-yl)oxy)chroman-3,4,5,7-tetraol
- Procyanidins
- 3,3',4,4',5,7-Flavanhexol, 2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-chromanyl)oxy)-
- 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihy
- AKOS025402316
- 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-
- AC-8032
- A908663
- CCG-270176
- 20347-71-1
- EN300-7388961
- CCG-270178
- 1ST40287
- CS-0009805
- MFCD01662851
- DTXSID90858698
- 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2h-chromen-3-yl]oxy}-3,4,5,7-chromanetetrol
- 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl]oxy]-3,4-dihydro-
- HY-N0794
- 2-(3,4-dihydroxyphenyl)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-chroman-3-yl]oxy-chromane-3,4,5,7-tetrol
- 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl]oxy}-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
- FT-0688150
- NS00001688
- 4852-22-6
- BCP25503
- Procyanidin, Technical grade
- 2-(3, 4-dihydroxyphenyl)-2-[[2-(3, 4-dihydroxyphenyl)-5, 7-dihydroxy-3, 4-dihydro-2H-chromen-3-yl]oxy]-3, 4-dihydrochromene-3, 4, 5, 7-tetrol
- CHEBI:166895
- SCHEMBL15091123
- s5105
- BRN 1675863
- 2-(3,4-DIHYDROXYPHENYL)-2-{[2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-YL]OXY}-3,4-DIHYDRO-1-BENZOPYRAN-3,4,5,7-TETROL
- DA-57050
- +Expand
-
- HGVVOUNEGQIPMS-UHFFFAOYSA-N
- 1S/C30H26O13/c31-14-7-19(35)16-11-25(28(41-23(16)9-14)12-1-3-17(33)20(36)5-12)43-30(13-2-4-18(34)21(37)6-13)29(40)27(39)26-22(38)8-15(32)10-24(26)42-30/h1-10,25,27-29,31-40H,11H2
- O(C1([H])C([H])([H])C2=C(C([H])=C(C([H])=C2OC1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])C1(C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])C([H])(C([H])(C2=C(C([H])=C(C([H])=C2O1)O[H])O[H])O[H])O[H]
- 1675863
Computed Properties
- 594.13700
- 10
- 13
- 4
- 594.13734088 g/mol
- 43
- 957
- 0
- 0
- 5
- 0
- 0
- 1
- 2
- 230
- 594.5
Experimental Properties
- 2.73270
- 229.99000
- 1.876
- 986.4°Cat760mmHg
- 550.3°C
- Red brown powder
- 1.87
Procyanidin Security Information
Procyanidin Customs Data
- 2932999099
-
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Procyanidin Price
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Procyanidin Related Literature
-
Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
-
Shun-Xin Li,Guo-Ping Zhang,Hong Xia,Yi-Shi Xu,Chao Lv Nanoscale, 2019,11, 18272-18281
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Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
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Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
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Vishesh Manjunath,Santosh Bimli,Rupesh S. Devan J. Mater. Chem. C, 2022,10, 15725-15780
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Fabian Dankert,Kirsten Reuter,Carsten Donsbach,Carsten von Hänisch Dalton Trans., 2017,46, 8727-8735
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Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
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Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
-
Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
4852-22-6 (Procyanidin) Related Products
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- 103630-03-1(a-L-Mannopyranoside,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl6-deoxy-)
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